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Compound of Interest

Compound Name: Aranotin

Cat. No.: B12093166

A comprehensive overview of the discovery, biological activity, and mechanisms of action of the
epipolythiodioxopiperazine (ETP) natural product, Aranotin, and its acetylated form. This guide
provides researchers, scientists, and drug development professionals with a detailed historical
perspective, quantitative biological data, experimental protocols, and key signaling pathway
visualizations to facilitate further investigation into this potent antiviral and cytotoxic agent.

First isolated from the fungus Arachniotus aureus, Aranotin and its derivative, Acetylaranotin,
belong to the epipolythiodioxopiperazine (ETP) class of natural products. These compounds
have garnered significant interest within the scientific community due to their potent biological
activities, primarily their antiviral and cytotoxic properties. This technical guide delves into the
historical research surrounding Aranotin, presenting key findings in a structured format to aid
in future research and development.

Quantitative Biological Activity

The biological potency of Aranotin and Acetylaranotin has been evaluated against various
viral strains and cancer cell lines. While specific IC50 values are dispersed throughout the
literature, a consistent finding is the nanomolar activity of Acetylaranotin against a panel of
human cancer cell lines. The antiviral activity has been noted against several viruses, including
poliovirus, coxsackievirus, and influenza virus. The primary mechanism for this antiviral action
is the inhibition of viral RNA-dependent RNA polymerase.

Table 1: Summary of Reported Antiviral Activity of Aranotin Derivatives
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Table 2: Summary of Reported Cytotoxic Activity of Acetylaranotin
Compound Cell Line Cancer Type IC50 (nM) Reference
Not explicitly
stated, but
_ Colorectal _ _
Acetylaranotin HCT-116 ) described as in [1]
Carcinoma
the nanomolar
range
Panel of 5
Acetylaranotin Human Cancer Various Nanomolar range  [1]
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Key Signhaling Pathways and Mechanisms of Action

The primary antiviral mechanism of Aranotin is the inhibition of viral RNA-dependent RNA
polymerase (RdRp), an essential enzyme for the replication of RNA viruses. By targeting this
enzyme, Aranotin effectively halts the viral life cycle.
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Mechanism of Viral RNA Polymerase Inhibition by Aranotin
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General Workflow for Acetylaranotin Isolation

Inoculation of Arachniotus aureus
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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